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Compound of Interest

Compound Name: Terephthalate

Cat. No.: B1205515

For Researchers, Scientists, and Drug Development Professionals

The pervasive use of plastics has led to the ubiquitous presence of their additives in the
environment. Among these, terephthalate plasticizers, primarily used as replacements for
some regulated phthalates, are of growing interest to the scientific community. This technical
guide delves into the environmental fate and transport of these compounds, providing a
comprehensive overview of their journey through various environmental compartments, their
degradation pathways, and the methodologies used to study them.

Physicochemical Properties and Environmental
Distribution

Terephthalate plasticizers, such as Di(2-ethylhexyl) terephthalate (DEHTP or DOTP), are
characterized by their low water solubility and high octanol-water partition coefficients (Kow),
indicating a strong tendency to sorb to organic matter in soil and sediment. This property
governs their distribution and mobility in the environment. Once released from plastic matrices
through leaching, they primarily partition to soil, sediment, and sludge.

Table 1: Physicochemical Properties of Selected Terephthalate Plasticizers
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Di(2-ethylhexyl) terephthalate

Property

(DEHTP/DOTP)
Molecular Formula C24H3804
Molecular Weight 390.56 g/mol
Water Solubility 4.0 mg/L[1]
Log Kow (Octanol-Water Partition Coefficient) 8.1 (estimated)

Koc (Soil Organic Carbon-Water Partitioning _
870,000 (estimated)[1]

Coefficient)

Vapor Pressure 1.2 x 10"-7 mmHg at 25°C
Melting Point -48 °C

Boiling Point 400 °C

Environmental Fate: Degradation and
Transformation

The environmental persistence of terephthalate plasticizers is determined by a combination of
biotic and abiotic degradation processes.

Biodegradation

Biodegradation is the primary mechanism for the removal of terephthalate plasticizers from the
environment. Microorganisms in soil and water can hydrolyze the ester bonds of these
compounds, leading to the formation of terephthalic acid (TPA) and the corresponding alcohol
(e.g., 2-ethylhexanol from DEHTP). TPA can be further degraded by a variety of bacteria
through aerobic pathways.

A key metabolic difference between DEHTP and its ortho-phthalate isomer DEHP is that
DEHTP does not appear to lead to the significant formation of a monoester metabolite, which is
considered the primary toxic metabolite for ortho-phthalates|1].
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Sample Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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